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Compound of Interest

Compound Name: Bismuth iodide

CAS No.: 12262-07-6

Cat. No.: B085570

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structural and optical properties of

bismuth oxyiodide (BiOI) thin films with alternative bismuth-based compounds, namely bismuth

oxychloride (BiOCl), bismuth oxybromide (BiOBr), and bismuth oxide (Bi₂O₃). The information

presented herein is supported by experimental data from peer-reviewed literature, offering a

valuable resource for material selection and development in various applications, including

photocatalysis, sensing, and optoelectronics.

At a Glance: Comparative Data
To facilitate a clear and concise comparison, the key structural and optical parameters of BiOI

and its alternatives are summarized in the tables below.

Table 1: Comparison of Structural Properties
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Material
Crystal
System

Space Group
Lattice
Parameters (Å)

Common
Morphology

BiOI Tetragonal P4/nmm
a = b ≈ 3.99, c ≈

9.15[1]

Nanosheets,

flower-like

structures,

platelets[2][3][4]

[5]

BiOCl Tetragonal P4/nmm
a = b ≈ 3.89, c ≈

7.37[1][6]

Nanosheets,

hierarchical

flower-like

structures[7][8][9]

[10]

BiOBr Tetragonal P4/nmm
a = b ≈ 3.92, c ≈

8.10[1]

Nanoplates,

nanosheets[1]

[11]

Bi₂O₃

Monoclinic (α),

Tetragonal (β),

Cubic (γ, δ), etc.

P2₁/c (α), P-42₁c

(β), etc.

Varies with

polymorph[12]

Nanoparticles,

flakes,

agglomerated

particles[13][14]

[15][16]

Table 2: Comparison of Optical Properties
Material Typical Band Gap (eV) Band Gap Type

BiOI 1.60 - 2.1[17][18][19][20] Indirect[18][20]

BiOCl 2.57 - 3.5[21][22][23] Indirect[21]

BiOBr 2.34 - 2.72[11][24] Indirect

Bi₂O₃
2.21 - 3.5 (Varies with

polymorph)[13][25][26]

Direct/Indirect (Varies with

polymorph)[25][27]

Experimental Workflows and Logical Relationships
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The following diagram illustrates a logical workflow for the comparative analysis of BiOI thin

films against alternative materials, from synthesis to characterization and final application-

oriented assessment.

Thin Film Synthesis

Characterization

Property Evaluation

Comparative Assessment

BiOI

Structural Analysis (XRD, SEM) Optical Analysis (UV-Vis)

BiOCl BiOBr Bi₂O₃

Crystal Structure Morphology Band Gap Absorption Spectrum

Performance Comparison for Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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